Cas no 120157-60-0 (1,3-Dioxolane-4-carboxaldehyde,2,2-diethyl-, (4R)-)

1,3-Dioxolane-4-carboxaldehyde,2,2-diethyl-, (4R)- Properties

Names and Identifiers

• 1,3-Dioxolane-4-carboxaldehyde,2,2-diethyl-, (4R)-
• (4R)-2,2-diethyl-1,3-dioxolane-4-carbaldehyde
• 2,3-O-(3-PENTYLIDENE)-D-GLYCERALDEHYDE
• (R)-2,2-DIETHYL-1,3-DIOXOLANE-4-CARBALDEHYDE
• (R)-2,2-diethyl-1,3-dioxolane-4-carboxaldehyde
• 3-pentylidene glyceraldehyde
• AB14238
• AC-11861
• D-glyceraldehyde 1,2-pentanonide
• D-glyceraldehyde pentylidene ketal
• FT-0691398
• I14-38321
• 1,3-Dioxolane-4-carboxaldehyde, 2,2-diethyl-, (4R)- (9CI)
• AKOS006240217
• DTXSID70472755
• SCHEMBL7479352
• 1,3-Dioxolane-4-carboxaldehyde,2,2-diethyl-,(4R)-
• 120157-60-0
• +Expand

• InChIKey： MQSCFVGTYTZEMA-ZETCQYMHSA-N
• Inchi： InChI=1S/C8H14O3/c1-3-8(4-2)10-6-7(5-9)11-8/h5,7H,3-4,6H2,1-2H3/t7-/m0/s1
• SMILES： O=C[C@H]1COC(CC)(CC)O1

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.094294304g/mol
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 1.11700
• PSA: 35.53000
• Refractive Index: 1.471
• Boiling Point: 209.4°Cat760mmHg
• Flash Point: 70.6°C
• Density: 1.047